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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857 Get Quote

Essential Safety and Handling Guide for Methyl
Adipate
This guide provides crucial safety and logistical information for handling Methyl Adipate,

tailored for researchers, scientists, and drug development professionals. Due to the potential

ambiguity of the common name "Methyl Adipate," this document addresses both Monomethyl
Adipate and Dimethyl Adipate. It is imperative to confirm the exact chemical identity from the

supplier's Safety Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE)
The first line of defense against chemical exposure is appropriate Personal Protective

Equipment. The following table summarizes the recommended PPE for handling Monomethyl

and Dimethyl Adipate based on available safety data.[1][2][3][4]
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][2][4]

A face shield may be

necessary for splash hazards.

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[5] Gloves

must be inspected for integrity

before each use.[1][2][4]

Follow proper glove removal

technique to avoid skin

contact.[2][4]

Body Protection
Laboratory Coat/Impervious

Clothing

A standard laboratory coat

should be worn to protect

against skin contact. For larger

quantities or significant splash

risk, wear fire/flame resistant

and impervious clothing.[1][2]

[4]

Respiratory Protection Respirator (if necessary)

Generally not required if

handled in a well-ventilated

area or a chemical fume hood.

[2][4] If exposure limits are

exceeded, or if mists or

aerosols are generated, use a

full-face respirator with

appropriate cartridges (e.g.,

type OV/AG (US) or ABEK (EU

EN 14387)).[2][4]

Hazard and Toxicity Data
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Understanding the quantitative aspects of a chemical's hazards is critical for a comprehensive

risk assessment.

Substance Hazard Value Source

Dimethyl Adipate
Acute Oral Toxicity

(LD50, Rat)
> 5,000 mg/kg [4]

Dimethyl Adipate Acute Dermal Toxicity
Harmful in contact

with skin.
[3]

Dimethyl Adipate
Inhalation Toxicity

(NOAEL, Rat)

Maternal: 160 mg/m³;

Fetal: 440 mg/m³
[6]

Dimethyl Adipate Flash Point
110 °C (230 °F) -

closed cup
[2][4]

Dimethyl Adipate Lower Explosion Limit 0.8% (V) [2]

Dimethyl Adipate Upper Explosion Limit 8.1% (V) [2]

Monomethyl Adipate Toxicity Data

Not extensively

available. Handle with

caution as with related

chemicals.

[7]

NOAEL: No Observed Adverse Effect Level

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental responsibility.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Pre-Handling Checks:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Locate and verify the functionality of the nearest eyewash station and safety shower.[7]
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Inspect all PPE for defects before donning.

Have absorbent, spill-neutralizing materials readily available.

Handling the Chemical:

Avoid direct contact with skin, eyes, and clothing.[7]

Avoid the formation of mists or aerosols.[1]

Use spark-proof tools and explosion-proof equipment if large quantities are handled.[1]

Keep containers tightly closed when not in use.[2]

Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][4]

Decontaminate the work area.

Properly remove and dispose of contaminated PPE.[2][4]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste:

Unused Methyl Adipate and solutions containing it should be collected in a designated,

labeled, and sealed container for chemical waste.

Do not dispose of Methyl Adipate down the drain.[2][4][7]

Arrange for disposal by a licensed and qualified hazardous waste disposal company.[2][4]

Contaminated Materials:
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Dispose of contaminated gloves, absorbent materials, and other disposable PPE as

hazardous waste in a designated container.[2]

Empty containers should be triple-rinsed (if appropriate) and disposed of according to

institutional and local regulations. Consult your institution's environmental health and

safety office for specific guidance.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the safe handling of Methyl Adipate, from

initial preparation to final disposal.
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Caption: Workflow for the safe handling of Methyl Adipate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8814857?utm_src=pdf-body-img
https://www.benchchem.com/product/b8814857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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